Cas no 73177-67-0 (2-Methyl-1-phenyl-1-pentanol)

2-Methyl-1-phenyl-1-pentanol structure
2-Methyl-1-phenyl-1-pentanol structure
Product Name:2-Methyl-1-phenyl-1-pentanol
CAS No:73177-67-0
MF:C12H18O
MW:178.270723819733
MDL:MFCD00049211
CID:90596
PubChem ID:144583
Update Time:2025-04-18

2-Methyl-1-phenyl-1-pentanol Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-1-phenyl-1-pentanol
    • 2-methyl-1-phenylpentan-1-ol
    • DTXSID00993903
    • 2-Methyl-1-phenyl-1-pentanol, threo + erythro
    • SCHEMBL1173366
    • 2-Methyl-1-phenyl-1-pentanol, erythro + threo
    • 73177-67-0
    • MFCD00049211
    • AKMRXUUGAJOMFO-UHFFFAOYSA-N
    • FT-0641446
    • 2-methyl-1-phenyl-1-pentanol, AldrichCPR
    • YCA17767
    • DB-055729
    • MDL: MFCD00049211
    • Inchi: 1S/C12H18O/c1-3-7-10(2)12(13)11-8-5-4-6-9-11/h4-6,8-10,12-13H,3,7H2,1-2H3
    • InChI Key: AKMRXUUGAJOMFO-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)C(C)CCC

Computed Properties

  • Exact Mass: 178.13600
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.953
  • Boiling Point: 248°C at 760 mmHg
  • Flash Point: 111°C
  • Refractive Index: 1.509
  • PSA: 20.23000
  • LogP: 3.15620
  • Solubility: Not determined

2-Methyl-1-phenyl-1-pentanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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